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Compound of Interest

Compound Name: 3-Methoxysulfolane

Cat. No.: B141373

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 3-Methoxysulfolane (CAS No: 20627-66-1). The information is curated for
researchers, scientists, and professionals in drug development who require a thorough
understanding of this compound for their work. This document presents quantitative data in
structured tables, details relevant experimental protocols, and includes visualizations to
illustrate key processes.

Core Physicochemical Properties

3-Methoxysulfolane, also known as 3-methoxythiolane 1,1-dioxide, is a sulfolane derivative.[1]
[2] Its fundamental physicochemical characteristics are summarized below.

Summary of Physicochemical Data

The following tables provide a consolidated view of the key physical and chemical properties of
3-Methoxysulfolane.
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Identifier Value Source
IUPAC Name 3-methoxysulfolane N/A
CAS Number 20627-66-1 [1][21[3]
Molecular Formula C5H1003Ss [1112]14]
Molecular Weight 150.20 g/mol [2][4]
Canonical SMILES COC1CS(=0)(=0)cC1 N/A

Property Value Conditions Source
Physical Form 0]] Ambient [1]
Color Clear Colourless Ambient [1]
Boiling Point 115°C at 0.1 Torr [1]
at 760 mmHg
304.4 °C , [2]
(Predicted)
Density 1.25+ 0.1 g/cm3 Predicted [1][2]
Flash Point 137.9°C N/A [2]
Refractive Index 1.475 N/A [2]
Vapor Pressure 0.00158 mmHg at 25 °C [2]
B Soluble in Chloroform,
Solubility N/A [1]
Methanol
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Computed Properties Value Source
XLogP3 -0.3 (2]
Hydrogen Bond Acceptor

C);untg p 3 2l
Rotatable Bond Count 1 [2]
Exact Mass 150.03506535 g/mol [2]
Monoisotopic Mass 150.03506535 g/mol [2]
Topological Polar Surface Area  51.8 A2 [2]
Heavy Atom Count 9 [2]
Complexity 177 (2]
Covalently-Bonded Unit Count 1 [2]

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of 3-
Methoxysulfolane are outlined below. These protocols are based on established laboratory
techniques.

Boiling Point Determination (Thiele Tube Method)

This method is suitable for determining the boiling point of small quantities of liquid samples.[5]

o Sample Preparation: A small volume (approximately 0.5 mL) of 3-Methoxysulfolane is
placed into a small test tube. A capillary tube, sealed at one end, is inverted and placed into
the test tube containing the sample.

o Apparatus Setup: The test tube assembly is attached to a thermometer. The entire assembly
is then secured in a Thiele tube containing a high-boiling point oil (e.g., mineral oil), ensuring
the sample is immersed in the oil.[5]

e Heating: The side arm of the Thiele tube is gently heated. As the temperature rises, a stream
of bubbles will emerge from the inverted capillary tube.[5]
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o Observation: Heating is continued until a steady stream of bubbles is observed. The heat
source is then removed.

» Measurement: The temperature at which the liquid just begins to enter the capillary tube is
recorded as the boiling point.[5] The atmospheric pressure should also be recorded.

Density Determination (Vibrating Tube Densimeter)

This method provides a precise measurement of density.

Calibration: The vibrating tube densimeter is calibrated using two standards of known
density, typically dry air and deionized water.

o Sample Injection: A small, bubble-free aliquot of 3-Methoxysulfolane is injected into the
oscillating U-tube of the densimeter.

o Temperature Equilibration: The sample is allowed to equilibrate to the desired measurement
temperature (e.g., 25 °C).

e Measurement: The instrument measures the oscillation period of the tube containing the
sample. This period is directly related to the density of the sample. The density value is then
automatically calculated and displayed.

o Cleaning: The U-tube is thoroughly cleaned with appropriate solvents (e.g., methanol
followed by acetone) and dried before the next measurement.

Solubility Determination (Shake-Flask Method)

This method is a standard procedure for determining the equilibrium solubility of a compound in
a specific solvent.[6]

o Sample Preparation: An excess amount of 3-Methoxysulfolane is added to a known volume
of the solvent (e.g., water, chloroform, methanol) in a sealed flask.[6]

o Equilibration: The flask is agitated in a constant temperature water bath for a prolonged
period (e.g., 24-48 hours) to ensure equilibrium is reached.[6]
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e Phase Separation: The suspension is allowed to stand, or is centrifuged, to separate the
undissolved solute from the saturated solution.

o Sampling and Analysis: A filtered aliquot of the supernatant is carefully removed. The
concentration of 3-Methoxysulfolane in the aliquot is determined using a suitable analytical
technique, such as gas chromatography (GC) or high-performance liquid chromatography
(HPLC).

o Calculation: The solubility is expressed as the concentration of the solute in the saturated

solution (e.g., in g/L or mol/L).

Visualizations

The following diagrams illustrate key workflows and relationships relevant to the
physicochemical characterization of 3-Methoxysulfolane.
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Caption: Workflow for the synthesis, purification, and physicochemical characterization of 3-

Methoxysulfolane.
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Caption: Logical relationship between the properties of 3-Methoxysulfolane and its potential
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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